Cas no 216393-56-5 (3-(tert-Butyldimethylsiloxy)thiophenol)

• Product Name: 3-(tert-Butyldimethylsiloxy)thiophenol
• CAS No: 216393-56-5
• MF: C₁₂H₂₀OSSi
• MW: 240.437103271484
• MDL: MFCD01318115
• CID: 92448
• PubChem ID: 21976868
• Update Time: 2025-05-20

3-(tert-Butyldimethylsiloxy)thiophenol Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyldimethylsiloxy)thiophenol
• 3-(tert-Butyldimethylsiloxy)benzenethiol
• 3-[tert-butyl(dimethyl)silyl]oxybenzenethiol
• 3-(t-butyl-dimethyl-silanyloxy)-benzenethiol
• 3-(tertiary-butyldimethylsiloxy)thiophenol
• 3-{[(1,1-dimethylethyl)(dimethyl)silyl]oxy}benzenethiol
• 3-tert-Butyldimethylsilyloxythiophenol
• Benzenethiol,3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]
• AKOS027320937
• 3-{[tert-Butyl(dimethyl)silyl]oxy}benzene-1-thiol
• CS-0206588
• KRHCTXFJCFMFOR-UHFFFAOYSA-N
• SCHEMBL190595
• 3-((tert-Butyldimethylsilyl)oxy)benzenethiol
• 3-(tert-Butyl-dimethyl-silanyloxy)-benzenethiol
• DTXSID90621026
• 3-(tert-butyldimethylsilyloxy)benzenethiol
• 3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]benzenethiol
• 3-[(tert-butyldimethylsilyl)oxy]benzene-1-thiol
• EN300-23345922
• MFCD01318115
• FT-0613892
• 216393-56-5
• Benzenethiol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• Sodiumm-arsenite
• 3-(tert-butyl-dimethylsiloxy)-thiophenol
• G62580

• MDL： MFCD01318115
• Inchi： 1S/C12H20OSSi/c1-12(2,3)15(4,5)13-10-7-6-8-11(14)9-10/h6-9,14H,1-5H3
• InChI Key： KRHCTXFJCFMFOR-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1)O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 240.10000
• Monoisotopic Mass: 240.10041297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Color/Form: A colorless liquid with a foul smell
• Density: 0.983
• Boiling Point: 270.2°Cat760mmHg
• Flash Point: 117.2°C
• Refractive Index: 1.5210
• PSA: 48.03000
• LogP: 4.35930
• Solubility: Not determined
• Sensitiveness: Air Sensitive

3-(tert-Butyldimethylsiloxy)thiophenol Security Information

• Hazardous Material transportation number：UN 3335
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• HazardClass：9
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 3-(tert-Butyldimethylsiloxy)thiophenol

Introduction to CAS No. 216393-56-5: 3-(tert-Butyldimethylsiloxy)thiophenol

CAS No. 216393-56-5, commonly referred to as 3-(tert-butyl dimethyl siloxy)thiophenol, is a specialized organic compound with unique chemical properties that make it highly valuable in various scientific and industrial applications. This compound is a derivative of thiophenol, where the hydroxyl group (-OH) is substituted with a tert-butyl dimethyl silyl group (-SiMe₂-t-Bu). The combination of sulfur-containing aromatic rings and silicon-based protecting groups renders this compound particularly useful in fields such as materials science, pharmaceuticals, and catalysis.

The tert-butyl dimethyl silyl (TBDMS) group is a well-known protecting group for hydroxyl functionalities due to its stability under various reaction conditions and ease of removal when required. In the case of 3-(tert-butyl dimethyl siloxy)thiophenol, this substitution not only enhances the compound's stability but also introduces novel reactivity, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials, including stimuli-responsive polymers and bioactive molecules.

From a structural perspective, 3-(tert-butyl dimethyl siloxy)thiophenol consists of a thiophene ring (a five-membered aromatic ring containing sulfur) with a substituted TBDMS group at the 3-position. This substitution pattern influences the compound's electronic properties, making it suitable for applications that require controlled redox behavior or selective reactivity. For instance, researchers have explored its use in the development of electrochemical sensors, where the sulfur atom's inherent electron-withdrawing effects enhance sensitivity and selectivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of CAS No. 216393-56-5. High-level quantum mechanical calculations have revealed that the TBDMS group significantly modulates the electron density distribution across the thiophene ring, which can be exploited in designing novel optoelectronic materials. These findings underscore the importance of understanding the interplay between substituent effects and aromaticity in determining material properties.

In terms of synthesis, 3-(tert-butyl dimethyl siloxy)thiophenol can be prepared via several routes, including nucleophilic substitution and coupling reactions. One common method involves treating thiophenol with tert-butyl dimethyl silyl chloride in the presence of a base to facilitate nucleophilic substitution at the sulfur atom. This approach ensures high yields and excellent regioselectivity, making it amenable to large-scale production.

The application of CAS No. 216393-56-5 extends beyond traditional organic synthesis. Recent studies have demonstrated its utility as a precursor for synthesizing biocompatible polymers with tailored mechanical and thermal properties. For example, researchers have utilized this compound to develop polymeric materials for tissue engineering applications, where its sulfur-containing backbone contributes to biodegradability and bioactivity.

Moreover, 3-(tert-butyl dimethyl siloxy)thiophenol has shown promise in catalytic applications due to its ability to stabilize transition metal complexes under challenging conditions. By coordinating with metal centers, this compound can enhance catalytic efficiency in reactions such as cross-couplings and hydrogenations. This property has led to its exploration as an additive in industrial catalyst formulations.

From an environmental standpoint, the synthesis and application of CAS No. 216393-56-5 are designed to minimize ecological impact. The use of silicon-based protecting groups aligns with green chemistry principles by reducing waste generation during synthesis. Additionally, its application in biodegradable materials supports sustainable development goals by promoting resource efficiency.

In conclusion, CAS No. 216393-56-5: 3-(tert-butyl dimethyl siloxy)thiophenol stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique combination of sulfur-containing aromaticity and silicon-based functionality positions it as a key player in advancing modern materials science and organic synthesis.